[(Furan-2-yl)methyl][(3-methoxyphenyl)methyl]amine hydrochloride

• IUPAC Name: N-(furan-2-ylmethyl)-1-(3-methoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C13H15NO2.ClH/c1-15-12-5-2-4-11(8-12)9-14-10-13-6-3-7-16-13;/h2-8,14H,9-10H2,1H3;1H
• InChI Key: UWSXBJINGGILAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=CC=CO2.Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

“[(Furan-2-yl)methyl][(3-methoxyphenyl)methyl]amine hydrochloride” is a chemical compound with the IUPAC name N-(2-furylmethyl)-3-methoxy-1-propanamine. It has a molecular weight of 169.22.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of furan derivatives with other organic compounds. For example, functionalized β-lactams were synthesized by the reaction of (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)-methyl]methanimine with ketenes generated in situ.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO2/c1-11-6-3-5-10-8-9-4-2-7-12-9/h2,4,7,10H,3,5-6,8H2,1H3. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the connectivity between them.

Scientific Research Applications

Synthesis and Biological Activity

• Biological Activity of Derivatives : Methyl-5-(hydroxymethyl)-2-furan carboxylate and derivatives exhibit cytotoxicity against cancer cell lines and bacteria. A specific amine derivative demonstrated potent biological activity, suggesting potential in cancer treatment and antibacterial applications (Phutdhawong et al., 2019).

Chemical Synthesis and Characterization

• Complex Formation with Silicon : 2-Furancarbinol complexes with silicon show potential for novel compound synthesis, highlighting the versatility of furan derivatives in chemical reactions (Singh et al., 2013).
• Antidepressant and Antianxiety Properties : Novel derivatives of furan compounds exhibit significant antidepressant and antianxiety activities, suggesting their potential in psychiatric medicine (Kumar et al., 2017).

Medicinal Chemistry

• Isocyanate Synthesis : Furan derivatives are used in the synthesis of isocyanates, which are valuable in various pharmaceutical applications (Lebedev et al., 2006).

Pharmacological Evaluation

• Bioactive Compound Synthesis : Derivatives of furan, like visnaginone, have been synthesized and shown potential for pharmacological applications (Abdel Hafez et al., 2001).